Cas no 2171585-98-9 (4-(3-cyclopentylpyrrolidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid)

• Product Name: 4-(3-cyclopentylpyrrolidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid
• CAS No: 2171585-98-9
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6082428
• PubChem ID: 165819235
• Update Time: 2025-10-25

4-(3-cyclopentylpyrrolidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-cyclopentylpyrrolidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid
• 4-(3-cyclopentylpyrrolidin-1-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxobutanoic acid
• 2171585-98-9
• EN300-1553132

• Inchi： 1S/C28H32N2O5/c31-26(32)15-25(27(33)30-14-13-19(16-30)18-7-1-2-8-18)29-28(34)35-17-24-22-11-5-3-9-20(22)21-10-4-6-12-23(21)24/h3-6,9-12,18-19,24-25H,1-2,7-8,13-17H2,(H,29,34)(H,31,32)
• InChI Key： CPNWDBMGIUHNRN-UHFFFAOYSA-N
• SMILES： O=C(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(C1)C1CCCC1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-(3-cyclopentylpyrrolidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid

Introduction to 4-(3-cyclopentylpyrrolidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid (CAS No. 2171585-98-9)

The compound 4-(3-cyclopentylpyrrolidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid, identified by its CAS number 2171585-98-9, represents a significant advancement in the field of medicinal chemistry and pharmacology. This intricate molecular structure, featuring a combination of cyclopentylpyrrolidine and fluorenylmethoxycarbonyl functional groups, has garnered attention for its potential therapeutic applications. The synthesis and characterization of this compound have been driven by the growing demand for novel scaffolds that exhibit enhanced binding affinity and selectivity in target-based drug discovery.

Recent studies have highlighted the importance of heterocyclic compounds in the development of next-generation pharmaceuticals. The 3-cyclopentylpyrrolidin-1-yl moiety, a key structural feature, is known for its ability to modulate biological pathways by interacting with specific protein targets. This moiety has been extensively explored in the design of central nervous system (CNS) therapeutics, where its lipophilicity and metabolic stability contribute to improved pharmacokinetic profiles. The presence of the fluorenylmethoxycarbonyl (Fmoc) group further enhances the compound's potential as a precursor in peptide coupling reactions, making it a valuable intermediate in synthetic chemistry.

The 4-(3-cyclopentylpyrrolidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid structure also incorporates an α-keto acid moiety, which is recognized for its role in various metabolic processes and enzyme inhibition. This functional group has been implicated in the development of drugs targeting metabolic disorders and inflammatory conditions. The combination of these structural elements suggests a multifaceted approach to drug design, where interactions with multiple biological targets can lead to synergistic therapeutic effects.

In the context of modern drug discovery, computational modeling and high-throughput screening have become indispensable tools for identifying promising candidates. The molecular architecture of this compound has been subjected to rigorous computational analysis to predict its binding interactions with potential targets. Preliminary docking studies indicate that it may exhibit inhibitory activity against enzymes involved in cancer metabolism and neurodegenerative diseases. These findings align with the broader trend toward developing targeted therapies that leverage small-molecule inhibitors.

One of the most compelling aspects of this compound is its potential as a tool compound in biochemical research. The well-defined structure allows researchers to probe the mechanisms of action of various enzymes and receptors. For instance, its ability to modulate the activity of serine proteases has been explored in studies aimed at understanding their role in inflammation and tissue repair. Such insights are crucial for developing drugs that can selectively inhibit pathogenic pathways while sparing healthy tissues.

The synthesis of 4-(3-cyclopentylpyrrolidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid represents a testament to the progress made in synthetic organic chemistry over recent decades. The use of advanced catalytic methods and protective group strategies has enabled the construction of complex molecules with high precision. This capability is particularly important in medicinal chemistry, where subtle structural modifications can significantly alter biological activity. The compound's synthesis involves multiple steps, including condensation reactions, cyclization processes, and functional group transformations, each requiring careful optimization to ensure high yields and purity.

As research continues to uncover new therapeutic targets, compounds like this one are expected to play a pivotal role in addressing unmet medical needs. The integration of structural biology, chemical biology, and computational chemistry has created an environment where innovative drug candidates can be rapidly identified and validated. The CAS No. 2171585-98-9 associated with this compound serves as a unique identifier, facilitating its use in academic and industrial research settings.

The future prospects for this compound are further enhanced by its compatibility with modern drug development platforms. Its molecular properties make it suitable for formulation into various dosage forms, including oral tablets and injectable solutions. Additionally, its stability under different storage conditions ensures that it remains viable for long-term studies and clinical trials. These attributes are critical for advancing from preclinical research to market-ready therapeutics.

In conclusion, 4-(3-cyclopentylpyrrolidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid (CAS No. 2171585-98-9) exemplifies the innovative spirit driving contemporary pharmaceutical research. Its unique structural features, combined with promising preclinical data, position it as a valuable asset in the quest for novel treatments across multiple disease areas. As scientific understanding evolves, compounds like this one will continue to contribute to breakthroughs that improve human health.